Cas no 882-67-7 (3-(2-hydroxyethyl)-1,3-diazaspiro[4.5]decane-2,4-dione)

• Product name: 3-(2-hydroxyethyl)-1,3-diazaspiro[4.5]decane-2,4-dione
• CAS No: 882-67-7
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 1920606
• PubChem ID: 120433

3-(2-hydroxyethyl)-1,3-diazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxyethyl)-1,3-diazaspiro[4.5]decane-2,4-dione
• BRN 0790319
• DTXSID301007995
• G45317
• Z425794354
• 1,3-Diazaspiro(4.5)decane-2,4-dione, 3-(2-hydroxyethyl)-
• 3'-(2-Hydroxyethyl)cyclohexanespiro-5'-hydantoin
• AKOS008132372
• EN300-73123
• 2-Hydroxy-3-(2-hydroxyethyl)-1,3-diazaspiro[4.5]dec-1-en-4-one
• 882-67-7
• CS-0259375

• Inchi： InChI=1S/C10H16N2O3/c13-7-6-12-8(14)10(11-9(12)15)4-2-1-3-5-10/h13H,1-7H2,(H,11,15)
• InChI Key： MACNLYNLRKUQOA-UHFFFAOYSA-N
• SMILES： C1CCC2(CC1)C(=O)N(C(=O)N2)CCO

Computed Properties

• Exact Mass: 212.11609238Da
• Monoisotopic Mass: 212.11609238Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 3-(2-hydroxyethyl)-1,3-diazaspiro[4.5]decane-2,4-dione

3-(2-Hydroxyethyl)-1,3-diazaspiro[4.5]decane-2,4-dione (CAS No. 882-67-7): A Comprehensive Overview

3-(2-Hydroxyethyl)-1,3-diazaspiro[4.5]decane-2,4-dione (CAS No. 882-67-7) is a unique heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This spirocyclic compound features a diazaspiro[4.5]decane core, which is known for its structural rigidity and potential bioactivity. The presence of a 2-hydroxyethyl substituent further enhances its versatility in synthetic applications.

The compound's molecular formula is C₁₁H₁₆N₂O₃, and it exhibits a molecular weight of 224.26 g/mol. Its spirocyclic structure is particularly noteworthy, as it combines two rings—a cyclohexane and a diazolidine—connected through a single carbon atom. This configuration is often associated with enhanced stability and unique interaction profiles, making it a valuable scaffold in drug discovery.

One of the most intriguing aspects of 3-(2-hydroxyethyl)-1,3-diazaspiro[4.5]decane-2,4-dione is its potential role in medicinal chemistry. Researchers have explored its utility as a building block for the synthesis of bioactive molecules. For instance, its spirocyclic framework can mimic natural product motifs, which are frequently targeted in the development of new therapeutics. The hydroxyethyl group also provides a handle for further functionalization, enabling the creation of derivatives with tailored properties.

In recent years, the demand for spirocyclic compounds like 3-(2-hydroxyethyl)-1,3-diazaspiro[4.5]decane-2,4-dione has surged, driven by their applications in drug design and material science. These compounds are often sought after for their ability to improve pharmacokinetic properties, such as solubility and metabolic stability. As a result, they are frequently incorporated into libraries for high-throughput screening in pharmaceutical research.

The synthesis of 3-(2-hydroxyethyl)-1,3-diazaspiro[4.5]decane-2,4-dione typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques like microwave-assisted synthesis and catalysis have been employed to optimize yields and reduce reaction times. These innovations align with the growing emphasis on sustainable and efficient synthetic methodologies in the chemical industry.

Beyond pharmaceuticals, 3-(2-hydroxyethyl)-1,3-diazaspiro[4.5]decane-2,4-dione has potential applications in agrochemicals and specialty chemicals. Its heterocyclic structure can serve as a precursor for compounds with herbicidal or fungicidal activity. Additionally, its unique geometry may contribute to the development of novel materials with specific optical or electronic properties.

From a commercial perspective, the market for spirocyclic compounds is expanding, with increasing interest from both academic and industrial sectors. Suppliers of 3-(2-hydroxyethyl)-1,3-diazaspiro[4.5]decane-2,4-dione often highlight its high purity and customizable specifications to meet diverse research needs. The compound's CAS No. 882-67-7 serves as a critical identifier for procurement and regulatory compliance.

In summary, 3-(2-hydroxyethyl)-1,3-diazaspiro[4.5]decane-2,4-dione represents a fascinating example of how spirocyclic chemistry can drive innovation across multiple disciplines. Its structural features, synthetic versatility, and broad applicability make it a compound of enduring interest. As research continues to uncover new uses for this molecule, its role in advancing science and technology is likely to grow even further.